2-({[2-methyl-3-(propionylamino)phenyl]amino}carbonyl)cyclohexanecarboxylic acid

• IUPAC Name: 2-[[2-methyl-3-(propanoylamino)phenyl]carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C18H24N2O4/c1-3-16(21)19-14-9-6-10-15(11(14)2)20-17(22)12-7-4-5-8-13(12)18(23)24/h6,9-10,12-13H,3-5,7-8H2,1-2H3,(H,19,21)(H,20,22)(H,23,24)
• InChI Key: KVPRGQQVNRKTCE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C(=CC=C1)NC(=O)C2CCCCC2C(=O)O)C
• Molecular Formula: C18H24N2O4
• Molecular Weight: 332.4 g/mol

Description

The compound 2-({[2-methyl-3-(propionylamino)phenyl]amino}carbonyl)cyclohexanecarboxylic acid (CAS: 925194-02-1) is a cyclohexanecarboxylic acid derivative featuring a substituted phenylurea moiety. Its molecular formula is C₁₇H₂₂N₂O₄, with a molecular weight of 318.38 g/mol . Structurally, it comprises a cyclohexane ring linked to a carboxamide group, which is further substituted with a 2-methyl-3-(propionylamino)phenyl group. This design confers unique physicochemical properties, including hydrogen-bonding capacity (two hydrogen bond donors and four acceptors) and moderate lipophilicity, making it relevant in pharmaceutical research as a bioactive small molecule .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({[2-methyl-3-(propionylamino)phenyl]amino}carbonyl)cyclohexanecarboxylic acid typically involves multiple steps. One common route starts with the preparation of the substituted phenylamine. This is achieved by reacting 2-methyl-3-nitroaniline with propionyl chloride under acidic conditions to form 2-methyl-3-(propionylamino)aniline. The next step involves the coupling of this intermediate with cyclohexanecarboxylic acid chloride in the presence of a base such as triethylamine to form the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and automated systems can also enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-({[2-methyl-3-(propionylamino)phenyl]amino}carbonyl)cyclohexanecarboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the amide and carboxylic acid functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or esters.

Scientific Research Applications

2-({[2-methyl-3-(propionylamino)phenyl]amino}carbonyl)cyclohexanecarboxylic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential as a biochemical probe or inhibitor in enzymatic reactions.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which 2-({[2-methyl-3-(propionylamino)phenyl]amino}carbonyl)cyclohexanecarboxylic acid exerts its effects depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved can include inhibition of enzyme activity or alteration of signal transduction pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The compound belongs to a broader class of acylamino-substituted cyclohexanecarboxylic acid derivatives, which exhibit structural variations in substituents on the phenyl ring and cyclohexane backbone. Below is a comparative analysis with prominent analogues:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity/Application	Reference
Target Compound	C₁₇H₂₂N₂O₄	318.38	2-Methyl-3-propionylamino phenyl	Bioactive small molecule research
2-[(Benzylamino)carbonyl]cyclohexanecarboxylic acid	C₁₅H₁₉NO₃	261.32	Benzylamino group	Unspecified research applications
2-{[(2,6-Dimethylphenyl)amino]carbonyl}-cyclohexanecarboxylic acid	C₁₆H₂₁NO₃	275.34	2,6-Dimethylphenyl group	Impurity reference standard
1-[4-(2-Piperidin-1-yl-ethoxy)-phenyl]cyclohexanecarboxylic acid	C₁₉H₂₈N₂O₃	332.44	Piperidine-ethoxy-phenyl group	Cysteine protease inhibition (Edg-2)
cis-4-{3-Fluoro-4-[({5-[(4-fluorophenyl)amino]-1,3,4-oxadiazol-2-yl}carbonyl)-amino]phenoxy}cyclohexanecarboxylic acid	C₂₈H₂₃F₂N₅O₅	555.51	Fluorinated oxadiazole-phenoxy group	DGAT1 inhibition

Key Observations :

• Substituent Flexibility: The target compound’s 3-propionylamino group distinguishes it from analogues with bulkier substituents (e.g., piperidine-ethoxy in or fluorinated oxadiazole in ), which may enhance receptor binding specificity but reduce solubility.
• Cyclohexane Backbone : Unlike cyclopentane or cycloheptane derivatives (e.g., in WO 2004/052921 ), the cyclohexane ring balances conformational rigidity and metabolic stability .
• Bioactivity : While the target compound is marketed for general bioactive research, analogues like 1-[4-(2-piperidin-1-yl-ethoxy)-phenyl]cyclohexanecarboxylic acid show explicit enzyme inhibition (e.g., cysteine protease) linked to atherosclerosis and heart failure .

Pharmacological and Physicochemical Properties

Solubility and Lipophilicity :

• The target compound’s logP is estimated to be ~2.5 (moderate lipophilicity), comparable to benzylamino derivatives (logP ~2.1) , but lower than fluorinated oxadiazole analogues (logP >3.5) .
• Hydrogen Bonding: The propionylamino group enhances hydrogen-bond donor capacity (2 donors) relative to dimethylphenyl derivatives (1 donor) , improving target engagement in polar binding pockets.

Conformational Studies :

• Cyclohexane derivatives exhibit chair conformations with equatorial substituents minimizing steric strain . Substituted phenyl groups (e.g., 2-methyl-3-propionylamino) adopt orientations that optimize π-π stacking in enzyme active sites .

Biological Activity

2-({[2-methyl-3-(propionylamino)phenyl]amino}carbonyl)cyclohexanecarboxylic acid, a complex organic compound, has garnered attention due to its potential biological activities, particularly in medicinal chemistry. This compound features a cyclohexane ring and various functional groups that contribute to its pharmacological properties. Understanding its biological activity is crucial for exploring its applications in drug design and development.

Chemical Structure and Properties

The molecular formula of this compound is $C_{16}H_{22}N_{2}O_{3}$, with a molecular weight of approximately 290.36 g/mol. Its structure includes:

• A cyclohexanecarboxylic acid moiety
• An amino group
• A propionylamino group

These functional groups are pivotal for the compound's biological interactions and activities.

The biological activity of 2-({[2-methyl-3-(propionylamino)phenyl]amino}carbonyl)cyclohexanecarboxylic acid likely involves interactions with specific biological targets such as enzymes or receptors. The mechanisms may include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways.
• Receptor Modulation : It may alter the activity of receptors, influencing signal transduction pathways.

Biological Activity Studies

Recent studies have focused on the pharmacological properties of this compound, particularly its anticancer and anti-inflammatory activities.

Anticancer Activity

Research indicates that 2-({[2-methyl-3-(propionylamino)phenyl]amino}carbonyl)cyclohexanecarboxylic acid exhibits moderate cytotoxic effects against various cancer cell lines. For instance, in vitro studies demonstrated that the compound inhibited cell proliferation in A549 lung cancer cells with an inhibition percentage of approximately 25% at certain concentrations.

Anti-inflammatory Activity

The compound has also been investigated for its anti-inflammatory properties. Preliminary studies suggest it may reduce inflammation markers in cellular models, indicating potential therapeutic applications in treating inflammatory diseases.

Data Summary Table

Activity Type	Cell Line/Model	Inhibition Percentage	Reference
Anticancer	A549 (Lung Cancer)	25%
Anti-inflammatory	Cellular Models	Not quantified

Case Studies and Research Findings

Several case studies have explored the synthesis and biological evaluation of this compound:

• Synthesis Methodology : The synthesis typically involves multi-step organic reactions, starting with the preparation of substituted phenylamines followed by coupling reactions with cyclohexanecarboxylic acid derivatives. Optimizing reaction conditions is essential for maximizing yield and purity.
• Pharmacological Investigations : In-depth pharmacological studies have been conducted to assess the efficacy of this compound in various biological assays, including cytotoxicity assays and enzyme inhibition tests.
• Potential Applications : The compound shows promise as a biochemical probe or inhibitor in enzymatic reactions, which could lead to novel therapeutic agents for cancer and inflammatory diseases.